Cas no 209731-38-4 (4-Isoxazolecarboxylicacid, 3-(3-cyanophenyl)-, methyl ester)

4-Isoxazolecarboxylicacid, 3-(3-cyanophenyl)-, methyl ester structure
209731-38-4 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(3-cyanophenyl)-, methyl ester
CAS No:209731-38-4
MF:C12H8N2O3
MW:228.20352268219
CID:242144
PubChem ID:22282436
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 3-(3-cyanophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 3-(3-cyanophenyl)-, methyl ester
    • 4-Isoxazolecarboxylicacid,3-(3-cyanophenyl)-,methylester(9CI)
    • methyl 3-(3-cyanophenyl)isoxazole-4-carboxylate
    • SCHEMBL6283450
    • UFOKNGQFVSMFMS-UHFFFAOYSA-N
    • 4-carbomethoxy-3-(3-cyanophenyl)isoxazole
    • 209731-38-4
    • Inchi: 1S/C12H8N2O3/c1-16-12(15)10-7-17-14-11(10)9-4-2-3-8(5-9)6-13/h2-5,7H,1H3
    • InChI Key: UFOKNGQFVSMFMS-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OC)C(C2C=CC=C(C#N)C=2)=N1

Computed Properties

  • Exact Mass: 228.053
  • Monoisotopic Mass: 228.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.1A^2
  • XLogP3: 1.6
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent